4-[(4-acetylphenyl)amino]benzoic Acid

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 4-(4-acetylanilino)benzoic acid
• InChI: InChI=1S/C15H13NO3/c1-10(17)11-2-6-13(7-3-11)16-14-8-4-12(5-9-14)15(18)19/h2-9,16H,1H3,(H,18,19)
• InChI Key: NDXFEWROUZQZHV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC2=CC=C(C=C2)C(=O)O

Description

4-[(4-Acetylphenyl)amino]benzoic Acid is a synthetic organic compound designed for research and development purposes. This molecule is part of the 4-aminobenzoic acid (PABA) derivative family, which serves as a fundamental building block in medicinal chemistry due to its versatile chemical structure that allows for diverse substitutions . PABA itself is a key component in more than 184 known commercial drugs and is extensively utilized in the synthesis of various heterocyclic compounds, including 1,3-oxazoles, quinazolines, and sulfonamides, which are scaffolds for discovering new bioactive molecules . Researchers value this and similar compounds for their potential biological activities. PABA derivatives are investigated for a wide spectrum of applications, such as acetylcholinesterase inhibition for Alzheimer's disease research, antimicrobial agents, and soluble epoxide hydrolase (sEH) inhibition for cardiovascular studies . Some derivatives also show promise in neuropsychiatric disorder research due to proposed neurotransmitter modulation and anti-inflammatory pathways . The structure of this specific compound, featuring both acetyl and benzoic acid groups, makes it a valuable intermediate for further chemical functionalization, such as the synthesis of hydrazides, amides, and Schiff bases, to explore structure-activity relationships . This product is intended for research use only in a laboratory setting and is not for diagnostic, therapeutic, or any personal use. Researchers should consult the safety data sheet (SDS) before use.

Scientific Research Applications

4-(4-Acetylanilino)benzoic acid has several applications in scientific research:

• Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: The compound can be used in biological studies to investigate enzyme inhibition and protein interactions.

• Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-(4-acetylanilino)benzoic acid exerts its effects depends on its specific application. For example, in drug development, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing its activity. The molecular targets and pathways involved would vary based on the biological context in which the compound is used.

Comparison with Similar Compounds

Heterocyclic Ring Derivatives

• 4-(3-Chloro-2-(4-hydroxyphenyl)-4-oxoazetidin-1-yl)benzoic acid (SS3): Contains an azetidinone ring (β-lactam analog) fused with a hydroxyphenyl group. Demonstrated antimicrobial activity against Staphylococcus aureus and Escherichia coli due to the β-lactam moiety’s ability to inhibit bacterial cell wall synthesis. Synthesized via cyclization of a Schiff base intermediate with chloroacetyl chloride .
• 4-(2-[4-(Dimethylamino)phenyl]-4-oxo-1,3-thiazolidin-3-yl)-benzoic acid (SS4): Features a thiazolidinone ring linked to a dimethylaminophenyl group. Exhibited antifungal activity against Candida albicans, attributed to the thiazolidinone core’s interaction with fungal ergosterol biosynthesis pathways .

Sulfonamide and Sulfonyl Derivatives

• 4-Methoxy-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide: A sulfonamide derivative with antitubercular activity (MIC: 3.12 µg/mL against Mycobacterium tuberculosis). The sulfonyl group enhances membrane permeability, while the hydrazide moiety contributes to metal chelation in bacterial enzymes .
• 4-{[(4-Methylphenyl)amino]sulfonyl}benzoic acid: Sulfonamide group confers carbonic anhydrase inhibitory activity. Soluble in DMSO and methanol, making it suitable for in vitro assays .

Aromatic and Polycyclic Substituents

• The hydroxynaphthoyl group enhances π-π stacking interactions with DNA or enzyme active sites .
• 4-[(Quinolin-4-yl)amino]benzoic acid: Quinoline moiety imparts antimalarial properties by targeting heme detoxification pathways in Plasmodium species. Synthesized via condensation of 4-aminobenzoic acid with quinoline intermediates .

Table 1: Key Properties of 4-[(4-Acetylphenyl)amino]benzoic Acid and Analogs

Compound Name	Structural Feature	Melting Point (°C)	Solubility	Synthesis Method	Biological Activity
4-[(4-Acetylphenyl)amino]benzoic acid	Acetylphenylamino group	Not reported	Likely polar aprotic solvents	Schiff base formation (inferred)	Intermediate for drug design
4-(3-Chloro-2-(4-hydroxyphenyl)azetidin-1-yl)benzoic acid (SS3)	Azetidinone ring	160–162	Ethanol, DMSO	Cyclization with chloroacetyl chloride	Antimicrobial
4-Methoxy-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide	Sulfonyl hydrazide	205–206	DMSO, methanol	Sulfonation and hydrazide formation	Antitubercular
4-{[(4-Methylphenyl)amino]sulfonyl}benzoic acid	Sulfonamide group	Not reported	Chloroform, methanol	Sulfonylation of 4-aminobenzoic acid	Enzyme inhibition

Preparation Methods

Ullmann Coupling

The reaction proceeds via oxidative addition of the aryl halide to Cu(I), followed by amine coordination and reductive elimination. Electron-deficient aryl halides accelerate the rate due to enhanced electrophilicity.

Buchwald-Hartwig Amination

Pd(0) undergoes oxidative addition with the aryl halide, forming a Pd(II) intermediate. Transmetalation with the amine and subsequent reductive elimination yields the coupled product. Bulky ligands prevent β-hydride elimination, improving efficiency.

Challenges and Optimization Strategies

• Carboxylic Acid Compatibility: Direct use of 4-aminobenzoic acid in Pd-catalyzed reactions often leads to catalyst poisoning. Methyl ester protection circumvents this issue.
• Byproduct Formation: Ullmann reactions generate stoichiometric Cu wastes, necessitating thorough purification. Ligand design (e.g., phenanthroline derivatives) improves turnover numbers.
• Solvent Selection: Polar aprotic solvents (DMF, DMSO) enhance SNAr reactivity but complicate product isolation. Switchable solvents (e.g., ionic liquids) are under investigation.

Industrial-Scale Production Insights

Patent CN117024379B outlines a tert-butyl ester protection strategy for analogous compounds, adaptable to 4-[(4-acetylphenyl)amino]benzoic acid synthesis:

• Esterification: 4-Aminobenzoic acid → tert-butyl ester using di-tert-butyl dicarbonate.
• Coupling: tert-butyl-protected amine + 4-bromoacetophenone via Ullmann coupling.
• Deprotection: Acidic hydrolysis (HCl/MeOH) regenerates the carboxylic acid.

This approach achieves 80% yield with >99% purity, demonstrating scalability.

Q & A

Q. How do solvent polarity and pH affect the compound’s stability in long-term storage?

• Resolution : Store in amber vials at –20°C under argon. Avoid aqueous buffers (pH >7 accelerates hydrolysis). Monitor degradation via HPLC (C18 column, acetonitrile/water +0.1% TFA) .